Cas no 971-34-6 (N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity))

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) structure

971-34-6 structure

Product Name:N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity)

CAS No:971-34-6

MF:C₁₉H₂₂N₂O

MW:294.390784740448

CID:804654

PubChem ID:40598

Update Time:2024-10-25

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Chemical and Physical Properties

Names and Identifiers

- Benzamide,N-[1-(phenylmethyl)-4-piperidinyl]-
- N-(1-Benzyl-4-piperidinyl)benzamide (Indoramin Impurity)
- 2758169
- N-(1-Benzyl-4-piperidinyl)benzamide (Indoramin Impurity)
- N-(1-benzylpiperidin-4-yl)benzamide
- 1-Benzyl-4-benzamidopiperidine
- 4-Benzamido-1-benzyl-piperidin
- N-benzyl-4-benzamidopiperidine
- 1-Benzyl-4-(phenylcarboxamido)piperidine
- N-[1-(Phenylmethyl)-4-piperidinyl]benzamide (ACI)
- Piperidine, 4-benzamido-1-benzyl- (7CI, 8CI)
- 1-Benzylpiperidin-4-yl benzamide
- N-(1-Benzyl-4-piperidinyl)benzamide
- N-(1-Benzyl-4-piperidyl)benzamide
- EINECS 213-538-8
- MLS001182250
- N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity)
- N-[1-(Phenylmethyl)-4-piperidinyl]benzamide
- BDBM50250266
- 1-benzyl-4-benzamido-piperidine
- Oprea1_804305
- N-[1-(BENZYL)-PIPERIDIN-4-YL]BENZAMIDE
- N-(1-(Benzyl)-4-piperidyl)benzamide
- HMS2880E21
- AG-690/12883814
- NCGC00246644-01
- HMS559B10
- Oprea1_272991
- ChemDiv2_000250
- CHEMBL1603838
- NX9VGZ9SAE
- N-(1-Benzyl-4-piperidinyl)benzamide #
- DTXSID00242701
- N1-(1-Benzyl-4-piperidyl)benzamide
- STK007131
- Cambridge id 5357691
- CS-0289939
- N-[1-(BENZYL)-4-PIPERIDYL]BENZAMIDE
- SMR000567875
- SR-01000630966-1
- HMS1369L08
- CCG-40855
- Maybridge1_006192
- 971-34-6
- SCHEMBL694949
- DB-255532
- 12N-312S
- NS00042945
- AB00082791-01
- N-[1-(phenylmethyl)piperidin-4-yl]benzamide
- Z32353754
- Benzamide, N-[1-(phenylmethyl)-4-piperidinyl]-
- N-(1-Benzyl-piperidin-4-yl)-benzamide
- AKOS000671616
- N-(1-Benzyl-4-piperidyl)benzamide; Indoramin Hydrochloride Imp. B (BP); Indoramin Hydrochloride Impurity B; Indoramin Impurity B
- Inchi： 1S/C19H22N2O/c22-19(17-9-5-2-6-10-17)20-18-11-13-21(14-12-18)15-16-7-3-1-4-8-16/h1-10,18H,11-15H2,(H,20,22)
- InChI Key： LDGORKJXEGHFBK-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)NC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

Exact Mass: 294.17300
Monoisotopic Mass: 294.173213
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 337
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.3
XLogP3: 3.3

Experimental Properties

Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 483.9°Cat760mmHg
Flash Point: 246.5°C
Refractive Index: 1.61
Solubility: Very slightly soluble (0.5 g/l) (25 º C),
PSA: 35.83000
LogP: 3.59370

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B288670-50mg	N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity)	971-34-6		50mg	$ 207.00	2023-04-18
TRC	B288670-500mg	N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity)	971-34-6		500mg	$ 1642.00	2023-04-18
SHENG KE LU SI SHENG WU JI SHU	sc-503517-50mg	N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity),	971-34-6		50mg	￥2858.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-503517-50 mg	N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity),	971-34-6		50mg	￥2,858.00	2023-07-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1360609-50mg	n-(1-Benzylpiperidin-4-yl)benzamide	971-34-6	90%	50mg	￥2676.00	2024-04-23

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Production Method

Production Method 1

50541-93-0

959-22-8

971-34-6

Reaction Conditions

1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Catalysts: 1,3-Dimethylimidazolium iodide Solvents: Tetrahydrofuran ; 20 min, rt
1.2 30 min, rt

Reference

: An Efficient Catalytic Amidation of Esters Promoted by N-Heterocyclic Carbenes

Chen, Ling-Yan ; Wu, Mei-Fang, Synthesis, 2019, 51(7), 1595-1602

Production Method 2

50541-93-0

98-88-4

971-34-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dichloromethane , Water ; 0 °C; 4 h, rt

Reference

: Preparation of piperidinylpropylaminocarbonyldihydropyrimidones and related compounds as selective adrenergic α1A receptor antagonists.

, World Intellectual Property Organization, , ,

Production Method 3

50541-93-0

98-88-4

971-34-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dichloromethane , Water ; 0 °C; 4 h, rt

Reference

: Preparation of dihydropyrimidine derivatives as selective antagonists for human α1A-adrenergic receptors.

, World Intellectual Property Organization, , ,

Production Method 4

189618-37-9

971-34-6

Reaction Conditions

1.1 Reagents: Samarium iodide (SmI2) Solvents: Tetrahydrofuran

Reference

: Desulfonylation of amides using samarium iodide

Knowles, Haydn; Parsons, Andrew F.; Pettifer, Robert M., Synlett, 1997, (3), 271-272

Production Method 5

50541-93-0

98-88-4

971-34-6

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Chloroform ; rt

Reference

: 4-Aminopiperidine derivatives as a new class of potent cognition enhancing drugs

Manetti, Dina; Martini, Elisabetta; Ghelardini, Carla; Dei, Silvia; Galeotti, Nicoletta; et al, Bioorganic & Medicinal Chemistry Letters, 2003, 13(14), 2303-2306

Production Method 6

50541-93-0

65-85-0

971-34-6

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dichloromethane ; 1 h, rt
1.2 overnight, rt

Reference

: Synthesis and pharmacological evaluation of donepezil-based agents as new cholinesterase/monoamine oxidase inhibitors for the potential application against Alzheimer's disease

Li, Fan; Wang, Zhi-Min; Wu, Jia-Jia; Wang, Jin; Xie, Sai-Sai; et al, Journal of Enzyme Inhibition and Medicinal Chemistry, 2016, , 41-53

Production Method 7

50541-93-0

98-88-4

971-34-6

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Dichloromethane ; 10 °C; 1 h, rt

Reference

: Preparation of O-substituted hydroxycumaranone derivatives as antitumor and antimetastatic agents

, World Intellectual Property Organization, , ,

Production Method 8

971-34-6

Reaction Conditions

Reference

: Microwave-assisted solvent-free parallel synthesis of thioamides

Olsson, Roger; Hansen, Henrik C.; Andersson, Carl-Magnus, Tetrahedron Letters, 2000, 41(41), 7947-7950

Production Method 9

971-34-6

Reaction Conditions

Reference

: 4-N-linked-heterocyclic piperidine derivatives with high affinity and selectivity for human dopamine D4 receptors

Moore, Kevin W.; Bonner, Katrine; Jones, Elizabeth A.; Emms, Frances; Leeson, Paul D.; et al, Bioorganic & Medicinal Chemistry Letters, 1999, 9(9), 1285-1290

Production Method 10

971-34-6

Reaction Conditions

Reference

: Novel aromatic piperazines derived from substituted cycloazanes, method for preparing same, pharmaceutical compositions, and use thereof as drugs

, World Intellectual Property Organization, , ,

Production Method 11

971-34-6

Reaction Conditions

Reference

: Preparation of N-benzylpiperidine compounds as antiarrhythmics

, European Patent Organization, , ,

Production Method 12

971-34-6

Reaction Conditions

Reference

: 1-(4-Aminopiperidino)-3,4-dihydroisoquinolines

, Federal Republic of Germany, , ,

Production Method 13

971-34-6

Reaction Conditions

Reference

: Process for preparing 4-acylamino-piperidine derivatives

, United Kingdom, , ,

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Raw materials

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Preparation Products

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) (971-34-6)

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Related Literature

1. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
2. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
3. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

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Cas no 971-34-6 (N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity))

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Security Information

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Pricemore >>

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Raw materials

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Preparation Products

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Related Literature

Related Categories

971-34-6 (N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity)) Related Products